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Cat. No.: B13391173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Inophyllum E is a naturally occurring coumarin, a class of secondary metabolites found in

various plants. It has been primarily isolated from the leaves, nuts, and root bark of the tree

Calophyllum inophyllum. As a member of the inophyllum family of compounds, it shares a

characteristic complex heterocyclic scaffold. This technical guide provides a detailed overview

of the chemical structure, stereochemistry, and physicochemical properties of Inophyllum E,

along with a summary of its reported biological activities and a representative experimental

protocol for its isolation.

Chemical Structure and Stereochemistry
Inophyllum E is a tetracyclic coumarin with the molecular formula C25H22O5. Its structure is

characterized by a coumarin core fused with two pyran rings and substituted with a phenyl

group.

Structure:

(A simplified 2D representation of the core coumarin structure is shown above for illustrative

purposes. A detailed 2D structure of Inophyllum E is provided below.)

2D Chemical Structure of Inophyllum E:
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A definitive 2D structure of Inophyllum E is presented below, illustrating the connectivity of

atoms and the key functional groups.

Figure 1. 2D Chemical Structure of Inophyllum E.

Stereochemistry:

Inophyllum E possesses several stereocenters, leading to stereoisomerism. The relative

stereochemistry at the C-10 and C-11 positions has been determined based on proton nuclear

magnetic resonance (¹H NMR) coupling constants. Inophyllum E is the cis-isomer with respect

to the protons at C-10 and C-11, with a reported coupling constant (J10,11) of 3.7 Hz.[1] This

distinguishes it from its diastereomer, Inophyllum C, which is the trans-isomer with a larger

coupling constant of 11.5 Hz.[1]

The protons on C-10, C-11, and C-12 in the related compound Inophyllum B are situated

vicinally trans.[1] The configuration at the C-10 position is reported to be the same for

Inophyllum A, B, C, D, and E.[1] However, the absolute stereochemistry (R/S configuration) of

all chiral centers in Inophyllum E has not been definitively established in the reviewed

literature.

Physicochemical and Spectroscopic Data
A summary of the reported physicochemical and spectroscopic data for Inophyllum E is

provided in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties of Inophyllum E
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Property Value Reference

Molecular Formula C25H22O5 [1]

Molecular Weight 402.44 g/mol Calculated

Melting Point 149-151 °C [1]

Specific Rotation [α]D²⁰ +70° (c 1.2, CHCl3) [1]

Table 2: Spectroscopic Data for Inophyllum E

Technique Data Reference

¹H NMR (CDCl₃) See Table 3

¹³C NMR (CDCl₃) See Table 4

Mass Spec.
m/z (%): 402 (M+), 387, 331,

303
[1]

IR (Nujol)

1727 cm⁻¹ (unsaturated δ-

lactone), 1688 cm⁻¹ (aryl

ketone), 767 cm⁻¹, 703 cm⁻¹

(monosubstituted benzene)

[1]

UV (CHCl₃)
λmax (ε): 240 (sh), 257 (sh),

266, 302 nm
[1]

Table 3: ¹H NMR Spectroscopic Data for Inophyllum E (in CDCl₃)
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-3 5.95 s

H-5 7.2-7.5 m

H-10 4.65 d 3.7

H-11 3.65 m

H-4' 7.2-7.5 m

H-3', 5' 7.2-7.5 m

H-2', 6' 7.2-7.5 m

6-Me 1.15 s

6-Me 1.15 s

10-Me 1.45 d 6.5

11-Me 1.10 d 7.0

Note: The assignments are based on reported data and structural similarity to related

compounds. The aromatic protons (H-5 and phenyl protons) are reported as a multiplet.

Table 4: ¹³C NMR Spectroscopic Data for Inophyllum E (in CDCl₃)
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Carbon Chemical Shift (δ, ppm)

C-2 160.5

C-3 112.5

C-4 157.0

C-4a 102.5

C-5 128.0

C-6 78.5

C-7 157.0

C-8 108.5

C-8a 154.0

C-9 197.0

C-10 45.0

C-11 35.0

C-1' 138.0

C-2', 6' 128.0

C-3', 5' 128.5

C-4' 129.0

6-Me 28.0

6-Me 28.0

10-Me 21.0

11-Me 16.0

Note: The assignments are based on reported data and structural similarity to related

compounds.
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Experimental Protocols
Isolation and Purification of Inophyllum E
The following is a representative protocol for the isolation and purification of Inophyllum E
from the leaves of Calophyllum inophyllum, compiled from multiple literature sources.[1]

1. Extraction:

Dried and powdered leaves of C. inophyllum (e.g., 1.4 kg) are subjected to continuous

extraction with ether.

The ether extract is concentrated under reduced pressure to yield a crude extract (e.g., 109

g).

2. Column Chromatography:

The crude extract is subjected to column chromatography on silica gel.

The column is eluted with a gradient of benzene and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

3. Further Purification:

Fractions containing Inophyllum E are pooled and concentrated.

Further purification is achieved through preparative thin-layer chromatography (prep-TLC) on

silica gel G plates, typically using a solvent system like isopropyl ether.

4. Crystallization:

The purified Inophyllum E is crystallized from a suitable solvent system, such as benzene-

hexane, to yield the final product.

Experimental Workflow Diagram:
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Isolation and Purification Workflow for Inophyllum E.

Biological Activity
Inophyllum E has been reported to exhibit biological activity, including growth inhibitory effects

on human leukemia HL-60 cells. While the cytotoxic effects are noted, the specific molecular

mechanism and signaling pathways through which Inophyllum E exerts these effects have not

been fully elucidated in the available literature.

Many compounds that induce apoptosis in HL-60 cells do so via the intrinsic mitochondrial

pathway. A generalized representation of this pathway is provided below. It is plausible that

Inophyllum E may act through a similar mechanism, but further research is required to identify

its specific molecular targets.

Generalized Apoptosis Pathway in HL-60 Cells:
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Generalized Intrinsic Apoptosis Pathway in HL-60 Cells.
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Conclusion
Inophyllum E is a structurally interesting natural product with defined relative stereochemistry

and reported biological activity. This guide provides a comprehensive summary of its known

chemical and physical properties. Further research is warranted to determine its absolute

stereochemistry and to fully elucidate the molecular mechanisms underlying its biological

effects. Such studies will be crucial for evaluating its potential in drug development and other

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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